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Compound of Interest

Compound Name:
tert-Butyl Methyl(piperidin-3-

yl)carbamate

Cat. No.: B060757 Get Quote

An In-depth Technical Guide to tert-Butyl Methyl(piperidin-3-yl)carbamate

Introduction
tert-Butyl Methyl(piperidin-3-yl)carbamate (CAS No: 172478-01-2) is a heterocyclic organic

compound featuring a piperidine core structure.[1][2] The presence of a tert-butoxycarbonyl

(Boc) protecting group on the nitrogen atom makes it a stable and versatile intermediate in

synthetic organic chemistry.[3] The piperidine moiety is a prevalent scaffold in numerous

biologically active molecules and approved pharmaceuticals, rendering this compound a

valuable building block in drug discovery and development.[3] Its structural features allow for

precise chemical modifications, making it a key component in the synthesis of complex target

molecules for medicinal chemistry research, including potential treatments for neurological

disorders.[3] This document provides a comprehensive overview of its known physical and

chemical properties, experimental protocols derived from related analogues, and its

applications in research.

Core Properties
The following tables summarize the key physicochemical and identifying properties of tert-
Butyl Methyl(piperidin-3-yl)carbamate.

Table 1: Physicochemical Properties
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Property Value Source

IUPAC Name
tert-butyl methyl(3-

piperidinyl)carbamate
[2]

CAS Number 172478-01-2 [1][2]

Molecular Formula C₁₁H₂₂N₂O₂ [2]

Molecular Weight 214.30 g/mol [3][4]

InChI Key
RTXNDTNDOHQMTI-

UHFFFAOYSA-N
[2]

Boiling Point No data available [5]

Melting Point

64-66°C (for related analogue

(S)-Tert-butyl (piperidin-3-

ylmethyl)carbamate)

[6]

Solubility No data available

Table 2: Safety and Hazard Information
Category Information Source

Signal Word Warning [2]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[2]

Precautionary Statements

P280 (Wear protective

gloves/eye protection/face

protection), P301+P312 (IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell), P302+P352 (IF ON

SKIN: Wash with plenty of

soap and water)

[2]
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Role as a Synthetic Intermediate
The primary utility of tert-Butyl Methyl(piperidin-3-yl)carbamate lies in its function as a

versatile building block for more complex molecules. The Boc group serves as an effective

protecting group for the amine, allowing chemists to perform reactions on other parts of the

molecule without unintended side reactions involving the piperidine nitrogen. This strategic

protection is crucial in multi-step syntheses of pharmaceutical agents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b060757?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Intermediate

Key Structural Features

Application

tert-Butyl Methyl
(piperidin-3-yl)carbamate

Piperidine Scaffold
(Biologically Relevant) provides 

Boc Protecting Group
(Synthetic Stability)

 contains 

Active Pharmaceutical
Ingredient (API)

 enables synthesis of 

 enables synthesis of 
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1. Mix Starting Material
& Chiral Resolving Agent

2. Heat to Reflux
& Cool to Precipitate

3. Filter & Recrystallize
Diastereomeric Salt

4. Liberate Free Base
with Na₂CO₃ solution

5. Extract with
Ethyl Acetate

6. Dry & Concentrate
Organic Layer

Final Purified Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of tert-Butyl
Methyl(piperidin-3-yl)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b060757#physical-and-chemical-properties-of-tert-
butyl-methyl-piperidin-3-yl-carbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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